1-(6-Bromo-2-pyridinyl)-1-pentanol
Cat. No. B8432689
M. Wt: 244.13 g/mol
InChI Key: LJPUXOINGMLDOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([CH:8]([CH2:9][CH2:10][CH2:11][CH3:12])[OH:13])[n:7]1.[CH:14]([Cl:15])([Cl:16])[Cl:17]>>[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([C:8]([CH2:9][CH2:10][CH2:11][CH3:12])=[O:13])[n:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCC(O)c1cccc(Br)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCCCC(=O)c1cccc(Br)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
